Cas no 52299-28-2 (Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester)

• Product Name: Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester
• CAS No: 52299-28-2
• MF: C₂₀H₁₈O₆S
• MW: 386.418324947357
• CID: 359951
• PubChem ID: 53839775
• Update Time: 2025-04-19

Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester
• prop-2-enyl 4-(4-prop-2-enoxycarbonylphenyl)sulfonylbenzoate
• Diprop-2-en-1-yl 4,4'-sulfonyldibenzoate
• DTXSID80707045
• SCHEMBL11804202
• 52299-28-2

• Inchi： 1S/C20H18O6S/c1-3-13-25-19(21)15-5-9-17(10-6-15)27(23,24)18-11-7-16(8-12-18)20(22)26-14-4-2/h3-12H,1-2,13-14H2
• InChI Key： GIGFFTCJYYOCQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC=C)=CC=1)(C1C=CC(C(=O)OCC=C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 386.08244
• Monoisotopic Mass: 386.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 86.74